Cas no 724429-16-7 (Leflunomide EP Impurity G)

• Product Name: Leflunomide EP Impurity G
• CAS No: 724429-16-7
• MF: C₁₂H₁₂N₂O₂
• MW: 216.235882759094
• CID: 1077364
• PubChem ID: 850271
• Update Time: 2025-04-20

Leflunomide EP Impurity G Chemical and Physical Properties

Names and Identifiers

• Imp. G (EP): 5-Methyl-N-(4-methylphenyl)-isoxazole-4-carboxamide
• 5-methyl-N-(4-methylphenyl)-1,2-oxazole-4-carboxamide
• LEFLUNOMIDEIMPURITYIII
• Q27258920
• 46DKD35X8X
• 5-Methyl-N-(4-methylphenyl)isoxazole-4-carboxamide
• 724429-16-7
• Leflunomide impurity G [EP]
• LEFLUNOMIDE IMPURITY G [EP IMPURITY]
• 4-Isoxazolecarboxamide, 5-methyl-N-(4-methylphenyl)-
• AKOS027585557
• LEFLUNOMIDE IMPURITY III
• 5-Methyl-N-(4-methylphenyl)isoxazole-4-carboxamide; Leflunomide Imp. G (EP); Leflunomide Impurity G
• LeflunoMide EP IMpurity G
• UNII-46DKD35X8X
• SCHEMBL6230239
• Leflunomide EP Impurity G

• Inchi： 1S/C12H12N2O2/c1-8-3-5-10(6-4-8)14-12(15)11-7-13-16-9(11)2/h3-7H,1-2H3,(H,14,15)
• InChI Key： MIOYDAUCMWWNRH-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C=N1)C(NC1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 216.089877630g/mol
• Monoisotopic Mass: 216.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides